Mercury204

Specification

• CAS No.: 15756-14-6
• Molecular Formula: C12H17BO2
• Molecular Weight: 0

Introduction

Fundamental Properties and Identification

Basic Characteristics

Mercury-204 (204Hg) is one of the seven stable isotopes of mercury, which is element 80 on the periodic table. As an isotope, it contains 80 protons (defining it as mercury) and 124 neutrons, giving it a mass number of 204. This isotope possesses the molecular formula Hg, identical to other mercury isotopes, but with a specific isotopic mass of 203.973494 g/mol. Mercury-204 represents the heaviest stable isotope of mercury, distinguished by its neutron count rather than its chemical properties, which remain consistent with other mercury isotopes.

Mercury-204 can be identified through various scientific notations and identifiers. In the scientific community, it carries the PubChem CID 13333439 and other technical identifiers such as the DSSTox Substance ID DTXSID90912300. These systematic identifiers enable precise reference to this specific isotope in chemical databases and scientific literature, facilitating accurate research and documentation.

Nomenclature and Representation

The isotope can be represented in several standardized formats within scientific literature. Common representations include Mercury-204, 204Hg, and Hg-204. These notations all refer to the same isotope, with the numerical value indicating the mass number. In chemical formulations, particularly when using SMILES notation, Mercury-204 is represented as [204Hg]. The InChI representation (InChI=1S/Hg/i1+3) and InChIKey (QSHDDOUJBYECFT-AKLPVKDBSA-N) provide additional standardized identifiers that uniquely define this specific isotopic form of mercury.

Physical and Nuclear Properties

Atomic and Nuclear Characteristics

Mercury-204 contains 80 protons and 124 neutrons, giving it distinct nuclear properties. Like other mercury isotopes, it maintains the metallic characteristics of elemental mercury, including its silvery appearance and liquid state at room temperature. The physical properties of Mercury-204 remain largely consistent with other mercury isotopes, including similar melting and boiling points, as these properties are primarily determined by electronic structure rather than nuclear composition.

Computed Physical and Chemical Properties

Mercury-204, like other mercury isotopes, exhibits specific computed properties that characterize its behavior in chemical and physical systems. These properties include:

Property	Value	Method of Determination
Molecular Weight	203.973494 g/mol	Computed by PubChem 2.1
Hydrogen Bond Donor Count	0	Computed by Cactvs 3.4.6.11
Hydrogen Bond Acceptor Count	0	Computed by Cactvs 3.4.6.11
Rotatable Bond Count	0	Computed by Cactvs 3.4.6.11
Exact Mass	203.973494 Da	Computed by PubChem 2.1
Monoisotopic Mass	203.973494 Da	Computed by PubChem 2.1

These computational values demonstrate that Mercury-204, as an elemental isotope, lacks the structural complexity associated with molecular compounds, having no hydrogen bond donors or acceptors and no rotatable bonds.

Isotopic Context and Natural Abundance

Position Among Mercury Isotopes

Mercury-204 is the heaviest stable isotope of mercury. The stable mercury isotopes include Mercury-196, Mercury-198, Mercury-199, Mercury-200, Mercury-201, Mercury-202, and Mercury-204. Within this isotopic family, Mercury-204 holds a distinct position at the upper end of the mass spectrum. The natural abundance of Mercury-204 is relatively low compared to other mercury isotopes, particularly Mercury-202, which is the most abundant naturally occurring mercury isotope.

The isotopic composition of natural mercury follows a specific distribution pattern with Mercury-204 representing approximately 6.87% of natural mercury. This specific abundance pattern serves as an isotopic fingerprint that can be used in environmental and forensic studies to trace mercury sources and transformations in various ecosystems.

Analytical Applications and Research Significance

Isotopic Tracing and Analysis

Mercury-204 plays a crucial role in isotopic analysis and environmental tracing studies. As the heaviest stable mercury isotope, it serves as an important end member in isotopic fractionation studies. Scientists use the ratios between different mercury isotopes, including Mercury-204, to understand geochemical processes, environmental fate, and transformation of mercury compounds in various ecosystems.

The precise measurement of Mercury-204 relative to other mercury isotopes enables researchers to identify sources of mercury pollution, track biogeochemical cycling, and understand the environmental behavior of this element. These applications make Mercury-204 particularly valuable in environmental science, geochemistry, and pollution studies focusing on mercury contamination pathways.

In nuclear research, Mercury-204 serves as an important stable reference isotope for various studies involving mercury. Its well-defined nuclear properties make it valuable for comparative studies and as a starting material for certain nuclear reactions. Though the search results don't specifically detail nuclear research applications, isotopes like Mercury-204 generally serve important functions in nuclear physics research, particularly in studies involving neutron capture, nuclear stability, and theoretical decay modes.

Mercury-204's classification with potential susceptibility to double beta decay also makes it theoretically interesting for fundamental nuclear physics research, as double beta decay represents a rare nuclear process that continues to be studied for insights into fundamental nuclear forces and neutrino physics.